![molecular formula C16H18FN3O4 B1390831 [3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid CAS No. 1021117-39-4](/img/structure/B1390831.png)
[3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid
Overview
Description
3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid, also known as 4-FBTA, is a novel synthetic compound derived from the combination of a 2,4-dioxo-1,3,8-triazaspiro[4.5]decane and a 4-fluorobenzyl group. It is a potent inhibitor of the enzyme acetyl-CoA carboxylase (ACC), which is involved in fatty acid synthesis and energy metabolism. 4-FBTA has been studied extensively for its potential applications in various fields, such as drug development, metabolic engineering, and biochemistry.
Scientific Research Applications
Medicinal Chemistry: Potential Therapeutic Agent Synthesis
This compound has been explored for its potential use in the synthesis of therapeutic agents. Its structure, featuring a spirocyclic framework and a fluorobenzyl moiety, suggests it could be a valuable intermediate in the development of novel pharmaceuticals. The presence of multiple functional groups allows for further derivatization, which could lead to the discovery of new drugs with enhanced efficacy and selectivity .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound’s unique triazaspirodecanone core could be utilized to study enzyme inhibition. Its ability to bind to active sites of enzymes, potentially altering their activity, makes it a candidate for the development of enzyme inhibitors that could regulate metabolic pathways or treat diseases associated with enzymatic dysregulation .
Pharmacology: Pharmacokinetic Profiling
Pharmacologists might investigate the pharmacokinetic properties of this compound, such as absorption, distribution, metabolism, and excretion (ADME). Understanding its behavior in biological systems could inform the design of compounds with better bioavailability and fewer side effects .
Chemical Synthesis: Building Block for Heterocyclic Compounds
The compound’s structure is conducive to chemical transformations that could yield a variety of heterocyclic compounds. Researchers in chemical synthesis could leverage its reactivity to construct complex molecular architectures, which are often found in natural products and active pharmaceutical ingredients .
Material Science: Organic Electronic Materials
The electronic properties of the fluorobenzyl group, combined with the spirocyclic core, may be of interest in the field of material science. This compound could serve as a precursor for organic electronic materials used in the production of organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs) .
Analytical Chemistry: Chromatographic Standard
Due to its unique structure, this compound could be used as a standard in chromatographic methods to help calibrate systems or as a reference compound in mass spectrometry to identify similar structures in complex mixtures .
properties
IUPAC Name |
2-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN3O4/c17-12-3-1-11(2-4-12)9-20-14(23)16(18-15(20)24)5-7-19(8-6-16)10-13(21)22/h1-4H,5-10H2,(H,18,24)(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSNKHNLNWSSZKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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